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Cat. No.: B1293416

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of dichlorodifluoromethane (R-12), a
historically significant refrigerant, and its modern alternatives. The focus is on objective
performance metrics, environmental impact, and the experimental protocols used for
evaluation. Due to its severe impact on the ozone layer, the production of R-12 was banned in
developed countries in 1996 and in developing countries in 2010 under the Montreal Protocol.
[1][2] This necessitated the development and evaluation of replacement refrigerants with similar
or improved performance but lower environmental impact.

Comparative Data of Refrigerants

The following table summarizes the key physical, environmental, and performance properties of
R-12 and several common alternatives. This data is essential for understanding the trade-offs
involved in selecting a refrigerant for a specific application.
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lower
performa
nce.[8][9]

10zone Depletion Potential (ODP): Relative potential to degrade the ozone layer, with R-11 or
R-12 as the baseline (ODP=1). 2Global Warming Potential (GWP): Contribution to global
warming relative to CO2 (GWP=1) over a 100-year period.

Performance and Environmental Considerations

The transition from R-12 initiated a broad search for suitable alternatives, balancing
performance with environmental safety.

¢ Hydrofluorocarbons (HFCs): R-134a became a primary replacement for R-12, particularly in
automotive air conditioning, due to its zero ODP and similar thermodynamic properties.[2]
However, HFCs like R-134a possess a high Global Warming Potential (GWP), leading to
subsequent regulations aimed at phasing them down.[13] R-152a is another HFC with a
significantly lower GWP and a high Coefficient of Performance (COP), making it an efficient
alternative.[11][14]

e Hydrocarbons (HCs): Propane (R-290) and Isobutane (R-600a) are natural hydrocarbons
with negligible ODP and very low GWP.[4][6] They are thermodynamically efficient, but their
high flammability restricts their use, especially in systems with large refrigerant charges.[10]

» Natural Refrigerants: Ammonia (R-717) and Carbon Dioxide (R-744) are environmentally
benign options with zero ODP and negligible to no GWP.[4] Ammonia is a highly efficient
refrigerant but is toxic and flammable under certain conditions.[4][12] COz: is safe and
inexpensive but requires systems designed to handle extremely high pressures, which can
increase complexity and cost.[6]

Experimental Protocol for Refrigerant Performance
Evaluation

To objectively compare refrigerants, a standardized experimental protocol is crucial. The
following methodology outlines a typical procedure for evaluating the performance of a
refrigerant in a vapor-compression refrigeration system.[15]
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1. Objective: To determine and compare key performance indicators, such as the Coefficient of
Performance (COP), refrigerating effect, and compressor power consumption of a test
refrigerant against a baseline (e.g., R-12) under controlled operating conditions.[15]

2. Apparatus and Instrumentation:

e Vapor-Compression System: Comprising a compressor, condenser, evaporator, and an
expansion valve.[15]

e Instrumentation: Pressure transducers, thermocouples (or RTDs), a refrigerant mass flow
meter, and a power meter for the compressor are installed at the inlet and outlet of each
major component.[15]

o Data Acquisition System: To log all sensor data in real-time.[15]
3. Experimental Procedure:

o System Preparation: The refrigeration system is evacuated to a deep vacuum to remove any
air, moisture, or residual refrigerant. The system is then charged with the precise amount of
the test refrigerant.[15]

o Test Execution: The system is started, and the evaporator and condenser conditions
(temperature and pressure) are set to desired values. The system is allowed to run until it
reaches a steady state, where all readings are stable.[15]

o Data Collection: Once at a steady state, data from all instruments (temperatures, pressures,
mass flow rate, power consumption) are recorded at regular intervals for a specified
duration.[15]

4. Data Analysis:

o Thermodynamic Properties: The specific enthalpy at each state point in the cycle is
determined using the measured temperatures and pressures and the known thermodynamic
properties of the refrigerant.[15]

o Performance Calculation:
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o Refrigerating Effect (Q_e): Calculated as the change in enthalpy across the evaporator
multiplied by the mass flow rate (Q_e = m_ref * (h_evap_out - h_evap_in)).[15]

o Compressor Work (W_c): Measured directly by the power meter or calculated as the
change in enthalpy across the compressor multiplied by the mass flow rate (W_c = m_ref *
(h_comp_out - h_comp_in)).[15]

o Coefficient of Performance (COP): Calculated as the ratio of the refrigerating effect to the
compressor work (COP=Q_e/W_c).

This entire process is then repeated for each refrigerant being compared under identical
operating conditions to ensure a valid and objective analysis.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for evaluating a
potential refrigerant.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_1_1_Dichloro_1_2_difluoroethane_HCFC_132b_as_a_Refrigerant.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_1_1_Dichloro_1_2_difluoroethane_HCFC_132b_as_a_Refrigerant.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Setup Phase

Executign Phase

Click to download full resolution via product page

Workflow for the experimental evaluation of a potential refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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